Cas no 7195-50-8 (Benzene,2-(bromomethyl)-1,3,5-trinitro-)

Benzene,2-(bromomethyl)-1,3,5-trinitro- structure
7195-50-8 structure
Product Name:Benzene,2-(bromomethyl)-1,3,5-trinitro-
CAS No:7195-50-8
MF:C7H4BrN3O6
MW:306.027160644531
CID:548031
PubChem ID:2752983
Update Time:2025-04-19

Benzene,2-(bromomethyl)-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-(bromomethyl)-1,3,5-trinitro-
    • 2-(bromomethyl)-1,3,5-trinitrobenzene
    • 2,4,6-TRINITROBENZYL BROMIDE
    • 2,3-DIMETHYL-1,3-BUTADIENE
    • 2,4,6-Trinitro-benzylbromid
    • FT-0725930
    • AKOS004907766
    • 7195-50-8
    • DTXSID30372944
    • 2,4,6-TRINITROBENZYLBROMIDE
    • Inchi: 1S/C7H4BrN3O6/c8-3-5-6(10(14)15)1-4(9(12)13)2-7(5)11(16)17/h1-2H,3H2
    • InChI Key: XLOWWYUYNQRCOB-UHFFFAOYSA-N
    • SMILES: BrCC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 304.92800
  • Monoisotopic Mass: 304.928
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.981
  • Boiling Point: 389.7°C at 760 mmHg
  • Flash Point: 189.5°C
  • Refractive Index: 1.682
  • PSA: 137.46000
  • LogP: 3.87570
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